Cas no 2172486-18-7 (4-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-4-ol)

• Product Name: 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-4-ol
• CAS No: 2172486-18-7
• MF: C₁₂H₂₂O₂S
• MW: 230.366882801056
• CID: 6369082
• PubChem ID: 165598565
• Update Time: 2025-07-20

4-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-4-ol
• EN300-1642649
• 4-[1-(hydroxymethyl)-3,3-dimethylcyclobutyl]thian-4-ol
• 2172486-18-7

• Inchi： 1S/C12H22O2S/c1-10(2)7-11(8-10,9-13)12(14)3-5-15-6-4-12/h13-14H,3-9H2,1-2H3
• InChI Key： IPVVJMMPFXTXER-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(CO)CC(C)(C)C1)O

Computed Properties

• Exact Mass: 230.13405111g/mol
• Monoisotopic Mass: 230.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-4-ol

Comprehensive Overview of 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-4-ol (CAS No. 2172486-18-7)

4-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-4-ol (CAS No. 2172486-18-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. Its unique structural features, including the hydroxymethyl and dimethylcyclobutyl moieties, make it a valuable intermediate for the development of novel pharmaceuticals and functional materials. Researchers are particularly interested in its potential applications in drug discovery, where its thian-4-ol backbone could serve as a scaffold for targeting specific biological pathways.

The compound's CAS No. 2172486-18-7 is often searched in academic and industrial databases, reflecting its growing relevance in cutting-edge research. Recent studies have explored its role in the synthesis of cyclobutane derivatives, which are known for their stability and versatility in organic synthesis. Additionally, the presence of the hydroxymethyl group enhances its solubility and reactivity, making it a preferred choice for catalytic reactions and polymer chemistry. These properties align with current trends in sustainable chemistry, where eco-friendly and efficient synthetic routes are highly prioritized.

In the context of user search trends, queries such as "4-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-4-ol uses" and "CAS 2172486-18-7 applications" are increasingly common. This reflects a broader interest in niche chemical compounds with potential therapeutic or industrial benefits. For instance, the compound's structural similarity to certain bioactive molecules has prompted investigations into its antimicrobial and anti-inflammatory properties. Such studies are often linked to the global demand for new antibiotics and anti-inflammatory agents, addressing pressing health challenges.

From a technical standpoint, the synthesis of 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-4-ol involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's dimethylcyclobutyl ring system is particularly noteworthy, as it contributes to its conformational rigidity, a desirable trait in drug design. This aligns with the pharmaceutical industry's focus on molecular rigidity to improve drug efficacy and reduce side effects.

Another area of interest is the compound's potential role in material science. Its thian-4-ol moiety can act as a ligand in coordination chemistry, facilitating the development of metal-organic frameworks (MOFs) and other advanced materials. These applications are frequently searched under terms like "cyclobutylthian-4-ol in MOFs" or "hydroxymethyl derivatives for catalysis," highlighting the intersection of chemistry and nanotechnology. As industries seek greener alternatives, the compound's adaptability in catalytic processes could position it as a key player in sustainable manufacturing.

In summary, 4-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-4-ol (CAS No. 2172486-18-7) represents a versatile and promising compound with wide-ranging applications. Its structural complexity and functional groups make it a subject of ongoing research, particularly in drug discovery and material innovation. By addressing user queries and aligning with contemporary scientific trends, this overview underscores the compound's significance in modern chemistry and its potential to drive future breakthroughs.